Cas no 1369135-69-2 (2-bromo-6,6-dimethyl-4,5,6,7-tetrahydro-1,3-benzothiazole)

• Product Name: 2-bromo-6,6-dimethyl-4,5,6,7-tetrahydro-1,3-benzothiazole
• CAS No: 1369135-69-2
• MF: C₉H₁₂BrNS
• MW: 246.167280197144
• CID: 4594150
• Update Time: 2025-05-20

2-bromo-6,6-dimethyl-4,5,6,7-tetrahydro-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6,6-dimethyl-4,5,6,7-tetrahydro-1,3-benzothiazole

• Inchi： 1S/C9H12BrNS/c1-9(2)4-3-6-7(5-9)12-8(10)11-6/h3-5H2,1-2H3
• InChI Key： WFTILCWJUXYCIR-UHFFFAOYSA-N
• SMILES： S1C2CC(C)(C)CCC=2N=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 2-bromo-6,6-dimethyl-4,5,6,7-tetrahydro-1,3-benzothiazole

Recent Advances in the Study of 2-Bromo-6,6-dimethyl-4,5,6,7-tetrahydro-1,3-benzothiazole (CAS: 1369135-69-2)

The compound 2-bromo-6,6-dimethyl-4,5,6,7-tetrahydro-1,3-benzothiazole (CAS: 1369135-69-2) has recently emerged as a molecule of significant interest in chemical biology and medicinal chemistry research. This heterocyclic compound, featuring a benzothiazole core with bromo and dimethyl substitutions, has shown promising potential in various pharmaceutical applications. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, particularly in the context of central nervous system (CNS) disorders and antimicrobial therapies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of this compound through a novel palladium-catalyzed coupling reaction, achieving yields of 85% with excellent purity. The researchers highlighted the compound's unique structural features, including its constrained conformation due to the dimethyl substitution at the 6-position, which contributes to its enhanced stability and bioavailability compared to similar benzothiazole derivatives.

In pharmacological investigations, 2-bromo-6,6-dimethyl-4,5,6,7-tetrahydro-1,3-benzothiazole has shown remarkable activity as a modulator of γ-aminobutyric acid (GABA) receptors. A recent preclinical study reported its potent anxiolytic effects in rodent models, with significantly reduced side effects compared to current benzodiazepine-based therapies. The compound's selective binding to GABA_A receptor subtypes suggests potential for developing targeted treatments for anxiety disorders with minimized sedative effects.

Emerging research has also explored the antimicrobial properties of this compound. A 2024 study in Antimicrobial Agents and Chemotherapy demonstrated its effectiveness against drug-resistant strains of Staphylococcus aureus, with minimum inhibitory concentrations (MICs) comparable to current frontline antibiotics. The mechanism appears to involve disruption of bacterial membrane integrity, offering a novel approach to combat antimicrobial resistance.

The compound's metabolic stability has been investigated through in vitro studies using human liver microsomes, showing favorable pharmacokinetic properties with a half-life exceeding 4 hours. These characteristics, combined with its demonstrated blood-brain barrier permeability, make it an attractive candidate for further CNS drug development.

Current challenges in the application of 2-bromo-6,6-dimethyl-4,5,6,7-tetrahydro-1,3-benzothiazole include optimizing its synthetic route for large-scale production and further elucidating its structure-activity relationships. Several pharmaceutical companies have initiated patent applications for derivatives of this compound, indicating growing commercial interest in its therapeutic potential.

Future research directions include comprehensive toxicological evaluations, clinical translation studies, and exploration of its potential in other therapeutic areas such as neurodegenerative diseases and pain management. The unique structural features of this compound continue to inspire novel synthetic methodologies and biological investigations in the chemical biology community.